Cas no 54514-31-7 (1-bromo-2-(2-methylpropoxy)benzene)

1-Bromo-2-(2-methylpropoxy)benzene is a brominated aromatic ether compound with the molecular formula C₁₀H₁₃BrO. This chemical is characterized by the presence of a bromine substituent and a 2-methylpropoxy (isobutoxy) group on a benzene ring, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in cross-coupling reactions such as Suzuki or Ullmann couplings, where the bromine atom serves as a reactive site. The compound is useful in pharmaceutical and agrochemical research for constructing complex molecules. Its stability and well-defined reactivity profile make it a reliable reagent for selective aromatic substitutions and ether-based transformations.

1-bromo-2-(2-methylpropoxy)benzene structure

54514-31-7 structure

Product Name:1-bromo-2-(2-methylpropoxy)benzene

CAS No:54514-31-7

MF:C₁₀H₁₃BrO

MW:229.113622426987

MDL:MFCD09941989

CID:1589564

PubChem ID:18925773

Update Time:2025-10-20

1-bromo-2-(2-methylpropoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-(2-methylpropoxy)benzene
- 1-Bromo-2-isobutoxybenzene
- 2-Bromophenyl isobutyl ether
- benzene, 1-bromo-2-(2-methylpropoxy)-
- LogP
- 2-isobutoxybromobenzene
- DTXSID501295528
- DA-05025
- AKOS000188281
- CS-0453575
- 54514-31-7
- SCHEMBL6468101
- 1-Bromo-2-iso-butyloxybenzene
- MDL： MFCD09941989
- Inchi： 1S/C10H13BrO/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7H2,1-2H3
- InChI Key： DCOQYOOGBVINTA-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1OCC(C)C

Computed Properties

Exact Mass: 228.01499
Monoisotopic Mass: 228.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 9.2A^2

Experimental Properties

Density: 1.276
Boiling Point: 252.4°C at 760 mmHg
Flash Point: 111°C
Refractive Index: 1.518
PSA: 9.23

1-bromo-2-(2-methylpropoxy)benzene Pricemore >>

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abcr	AB429543-1 g	1-Bromo-2-iso-butyloxybenzene; .	54514-31-7		1 g	€602.60	2023-07-18
abcr	AB429543-1g	1-Bromo-2-iso-butyloxybenzene; .	54514-31-7		1g	€448.50	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524242-1g	1-Bromo-2-isobutoxybenzene	54514-31-7	98%	1g	￥2808.00	2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524242-5g	1-Bromo-2-isobutoxybenzene	54514-31-7	98%	5g	￥8985.00	2024-05-09
abcr	AB429543-250mg	1-Bromo-2-iso-butyloxybenzene; .	54514-31-7		250mg	€250.80	2025-02-20
abcr	AB429543-500mg	1-Bromo-2-iso-butyloxybenzene; .	54514-31-7		500mg	€336.30	2025-02-20
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